Cas no 1368020-65-8 (4,4-diethoxy-1,1,1-trifluorobutan-2-amine)

4,4-diethoxy-1,1,1-trifluorobutan-2-amine structure

1368020-65-8 structure

Product Name:4,4-diethoxy-1,1,1-trifluorobutan-2-amine

CAS No:1368020-65-8

Molecular Formula:C₈H₁₆F₃NO₂

Molecular Weight:215.213353157043

CID:6287873

PubChem ID:82534981

4,4-diethoxy-1,1,1-trifluorobutan-2-amine Properties

Names and Identifiers

- 4,4-diethoxy-1,1,1-trifluorobutan-2-amine
- EN300-1738331
- 1368020-65-8
- InChIKey： JIPYDSZBVGZQPG-UHFFFAOYSA-N
- Inchi： 1S/C8H16F3NO2/c1-3-13-7(14-4-2)5-6(12)8(9,10)11/h6-7H,3-5,12H2,1-2H3
- SMILES： FC(C(CC(OCC)OCC)N)(F)F

Computed Properties

Exact Mass: 215.11331324g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 215.11331324g/mol
Heavy Atom Count: 14
Complexity: 146
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 44.5Å²

4,4-diethoxy-1,1,1-trifluorobutan-2-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1738331-0.05g	4,4-diethoxy-1,1,1-trifluorobutan-2-amine	1368020-65-8		0.05g	$1032.0	2023-09-20

4,4-diethoxy-1,1,1-trifluorobutan-2-amine Related Literature

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2. Interpretation of limiting rate and of induction period in oxidation of benzaldehyde catalyzed by cobaltous acetate

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3. Catalysts by the meter: rapid screening approach of N-heterocyclic carbeneligand based catalysts†‡

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6. Order–disorder and magnetic clusters in some mixed-metal perovskites

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8. Room temperature cost-effective synthesis of carbon quantum dots for fluorescence pattern recognition of metal ions†

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9. Activating VS2 basal planes for enhanced NRR electrocatalysis: the synergistic role of S-vacancies and B dopants†

Qingqing Li,Yali Guo,Ye Tian,Wuming Liu,Ke Chu J. Mater. Chem. A, 2020,8, 16195-16202
10. Myosinmotor mediated contraction is enough to produce cytokinesis in the absence of polymerisation

Jan A. Åström,Sebastian von Alfthan,P. B. Sunil Kumar,Mikko Karttunen Soft Matter, 2010,6, 5375-5381

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